Cas no 1177269-53-2 (2-Fluoro-5-(2-(trifluoromethyl)phenyl)pyridine)

• Product Name: 2-Fluoro-5-(2-(trifluoromethyl)phenyl)pyridine
• CAS No: 1177269-53-2
• MF: C₁₂H₇F₄N
• MW: 241.18429684639
• CID: 4924007
• Update Time: 2025-05-25

2-Fluoro-5-(2-(trifluoromethyl)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-5-(2-(trifluoromethyl)phenyl)pyridine
• 2-fluoro-5-[2-(trifluoromethyl)phenyl]pyridine

• Inchi： 1S/C12H7F4N/c13-11-6-5-8(7-17-11)9-3-1-2-4-10(9)12(14,15)16/h1-7H
• InChI Key： KNWWZWSFLSYQPU-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C1C=NC(=CC=1)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 253
• XLogP3: 3.8
• Topological Polar Surface Area: 12.9

Additional information on 2-Fluoro-5-(2-(trifluoromethyl)phenyl)pyridine

Comprehensive Overview of 2-Fluoro-5-(2-(trifluoromethyl)phenyl)pyridine (CAS No. 1177269-53-2)

2-Fluoro-5-(2-(trifluoromethyl)phenyl)pyridine (CAS No. 1177269-53-2) is a fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, characterized by the presence of a fluoro group and a trifluoromethylphenyl moiety, exhibits remarkable potential in the development of novel bioactive molecules. Its molecular formula is C₁₂H₇F₄N, and it belongs to the class of heterocyclic compounds, which are widely explored for their diverse applications.

The growing interest in 2-Fluoro-5-(2-(trifluoromethyl)phenyl)pyridine is driven by its role as a key intermediate in the synthesis of advanced materials and active pharmaceutical ingredients (APIs). Researchers are particularly intrigued by its ability to enhance the metabolic stability and bioavailability of drug candidates. In recent years, the demand for fluorinated compounds has surged, as they are often associated with improved pharmacokinetic properties. This trend aligns with the broader shift toward precision medicine and targeted therapies, where small molecule inhibitors play a pivotal role.

One of the most frequently searched questions related to this compound is: "What are the applications of 2-Fluoro-5-(2-(trifluoromethyl)phenyl)pyridine in drug discovery?" The answer lies in its versatility. The pyridine core serves as a privileged scaffold in medicinal chemistry, while the trifluoromethyl group contributes to lipophilicity and binding affinity. These features make it a valuable building block for designing kinase inhibitors, G-protein-coupled receptor (GPCR) modulators, and other therapeutic agents. Additionally, its fluoro substituent can influence electronic properties, enabling fine-tuning of molecular interactions.

Another hot topic in the scientific community is the environmental impact of fluorinated compounds. While 2-Fluoro-5-(2-(trifluoromethyl)phenyl)pyridine is not classified as hazardous, researchers are increasingly focusing on sustainable synthesis methods to minimize waste and energy consumption. Green chemistry principles, such as catalytic fluorination and solvent-free reactions, are being explored to produce this compound more efficiently. This aligns with the global push toward eco-friendly chemical manufacturing, a subject of high relevance in both academic and industrial settings.

From a commercial perspective, CAS No. 1177269-53-2 is supplied by several specialty chemical manufacturers, catering to the needs of pharmaceutical and agrochemical industries. Its pricing and availability are often influenced by the demand for custom synthesis and high-purity intermediates. Companies specializing in contract research organizations (CROs) frequently list this compound in their portfolios, highlighting its importance in early-stage drug development. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to ensure its quality and consistency.

In summary, 2-Fluoro-5-(2-(trifluoromethyl)phenyl)pyridine (CAS No. 1177269-53-2) represents a compelling case study in the intersection of chemistry and life sciences. Its structural features, combined with the rising demand for fluorinated building blocks, position it as a critical component in modern research. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in discussions about drug design, material science, and sustainable chemistry.